Cas no 2679950-12-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2679950-12-8
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6390833
• PubChem ID: 165912472
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2679950-12-8
• EN300-28263340
• rac-tert-butyl (1R,2R,5S)-2-(hydroxymethyl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate
• tert-Butyl (1R,2R,5S)-2-(hydroxymethyl)-3,8-diazabicyclo[3.2.1]octane-3-carboxylate
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)14-6-8-4-5-9(13-8)10(14)7-15/h8-10,13,15H,4-7H2,1-3H3/t8-,9+,10-/m0/s1
• InChI Key： KUFZUIHVZZGSOJ-AEJSXWLSSA-N
• SMILES： OC[C@H]1[C@H]2CC[C@@H](CN1C(=O)OC(C)(C)C)N2

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 358.1±17.0 °C(Predicted)
• pka: 14.95±0.10(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2679950-12-8 and Its Potential Applications in Modern Research

Compound with the CAS number 2679950-12-8, currently referred to as INDEX NAME NOT YET ASSIGNED, represents a significant area of interest in the field of chemical and biomedical research. This compound, with its unique molecular structure and properties, has garnered attention for its potential applications in various scientific domains. The exploration of such molecules is crucial for advancing our understanding of biological processes and developing innovative therapeutic strategies.

The molecular framework of 2679950-12-8 exhibits characteristics that make it a promising candidate for further investigation. Its chemical composition and functional groups suggest interactions that could be exploited in drug design and synthesis. Researchers have been particularly intrigued by its ability to modulate certain biological pathways, which may have implications in treating a range of disorders. The compound's stability and solubility profile further enhance its utility in laboratory settings, allowing for diverse experimental approaches.

Recent studies have highlighted the compound's potential in the realm of pharmacology. Specifically, research indicates that 2679950-12-8 may exhibit inhibitory effects on specific enzymes or receptors involved in inflammatory responses. This has led to investigations into its potential as a lead compound for developing anti-inflammatory agents. The ability to modulate these pathways could offer new therapeutic options for conditions characterized by excessive inflammation, such as autoimmune diseases and chronic inflammatory disorders.

In addition to its pharmacological potential, 2679950-12-8 has shown promise in the field of material science. Its unique chemical properties make it suitable for use in the development of novel materials with enhanced functionalities. For instance, researchers are exploring its use in creating advanced polymers or coatings that exhibit improved durability and biocompatibility. These applications could have far-reaching implications, particularly in medical device manufacturing and tissue engineering.

The synthesis of 2679950-12-8 presents an intriguing challenge for chemists due to its complex molecular structure. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound in controlled environments. Techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to construct key functional groups within the molecule. These synthetic strategies not only facilitate the production of 2679950-12-8 but also provide valuable insights into its reactivity and mechanism of action.

As research on 2679950-12-8 progresses, collaboration across disciplines becomes increasingly important. Biochemists, medicinal chemists, and materials scientists must work together to fully exploit the potential of this compound. By integrating knowledge from various fields, researchers can develop comprehensive understanding models that account for both biological activity and material properties. This interdisciplinary approach is essential for translating laboratory findings into practical applications.

The regulatory landscape surrounding new compounds like 2679950-12-8 is also evolving. Regulatory agencies are increasingly focused on ensuring that such molecules are developed and tested responsibly, with appropriate safeguards to protect both human health and the environment. This includes rigorous safety testing protocols before any clinical trials can commence. The responsible development of new compounds is crucial for maintaining public trust and ensuring that scientific advancements are harnessed for the benefit of society.

In conclusion, compound with CAS no. 2679950-12-8, known as INDEX NAME NOT YET ASSIGNED, represents a compelling area of research with significant potential across multiple domains. Its unique chemical properties make it a valuable tool for exploring new therapeutic strategies, developing advanced materials, and advancing our fundamental understanding of biological processes. As research continues to unfold, it is likely that this compound will play an increasingly important role in shaping the future of chemical and biomedical science.